Cas no 66521-88-8 (4,5-bis(4-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine
• CAS No: 66521-88-8
• CID: 4656451
• Update Time: 2025-05-23

4,5-bis(4-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine

4,5-Bis(4-methoxyphenyl)pyrimidin-2-amine: A Comprehensive Overview

4,5-Bis(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 66521-88-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BMPA, is characterized by its unique pyrimidine core and methoxy-substituted phenyl groups, which confer it with a range of biological activities and potential therapeutic applications.

The chemical structure of 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine consists of a pyrimidine ring with two 4-methoxyphenyl substituents at the 4 and 5 positions. The methoxy groups enhance the compound's lipophilicity and stability, making it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound in the treatment of various diseases, including cancer and neurodegenerative disorders.

In the realm of cancer research, 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine has shown promising antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that BMPA selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that BMPA exhibits neuroprotective activity in models of Parkinson's disease. The compound was shown to reduce oxidative stress and prevent neuronal cell death by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The synthesis of 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine is well-documented in the literature. A common synthetic route involves the condensation of 4-methoxybenzaldehyde with urea or thiourea to form the corresponding substituted pyrimidine. This method is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as microwave-assisted synthesis and solvent-free conditions, which reduce waste and energy consumption.

The pharmacokinetic properties of 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that BMPA has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound shows low toxicity in animal models, suggesting a favorable safety profile. These findings have paved the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine in human subjects. Early-phase trials have demonstrated that BMPA is well-tolerated at therapeutic doses and exhibits dose-dependent antitumor activity in patients with advanced solid tumors. Ongoing phase II trials are focusing on specific cancer types such as lung cancer and ovarian cancer to further validate its clinical utility.

In conclusion, 4,5-bis(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 66521-88-8) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various disease areas. As research continues to advance, it is anticipated that BMPA will play a significant role in improving patient outcomes and advancing medical treatments.